Nanchangmycin

Specification

• Description: Nanchangmycin is a polyether ionophore antibiotic produced by S. nanchangensis NS3226 that has insecticidal and in vitro antibacterial properties. Nanchangmycin exhibits antiviral properties against Zika virus (ZIKV) by blocking viral entry in vitro in a spectrum of cell types, including U2OS, human microvascular endothelial cells, and placental Jeg3 cells (IC50s = 100, 400, and 970 nM, respectively). Nanchangmycin also blocks ZIKV entry into primary cells, including extravillous trophoblasts, human primary uterine microvascular endothelial cells, human umbilical vein endothelial cells, and murine primary midbrain neuron-glia cultures. Efficacy of nanchangmycin extends to other viruses where it blocks entry into U2OS cells by West Nile, dengue, Sindbis, and chikungunya viruses.; Nanchangmycin is an antiviral; active against Zika, West Nile and dengue viruses.; Nanchangmycin is a polyether antibiotic that acts against a broad spectrum of harmful nematodes and insects.
• CAS No.: 65101-87-3
• Molecular Formula: C47H77NaO14
• Molecular Weight: 889.1 g/mol
• IUPAC Name: sodium;(E,2S,4R,8S)-8-[(2S,5R,7S,8R,9R)-7-hydroxy-2-[(2R,4S,5S,7R,9S,10R)-2-[(2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-9-[(2S,5S,6R)-5-methoxy-6-methyloxan-2-yl]oxy-4,10-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-2,4,6-trimethyl-5-oxonon-6-enoate
• Standard InChI: InChI=1S/C47H78O14.Na/c1-24(40(50)25(2)18-28(5)43(51)52)17-26(3)41-31(8)34(49)22-45(59-41)16-15-44(11,61-45)38-21-36(56-39-14-13-35(54-12)33(10)55-39)32(9)47(58-38)30(7)20-37(57-47)42-27(4)19-29(6)46(53,23-48)60-42;/h17,25-39,41-42,48-49,53H,13-16,18-23H2,1-12H3,(H,51,52);/q;+1/p-1/b24-17+;/t25-,26+,27+,28+,29-,30+,31-,32-,33-,34+,35+,36+,37-,38-,39-,41-,42+,44+,45-,46+,47+;/m1./s1
• Standard InChI Key: XMAIRYYXDCNFKP-SEDNIUBGSA-M
• Isomeric SMILES: C[C@H]1C[C@H]([C@@](O[C@@H]1[C@H]2C[C@@H]([C@@]3(O2)[C@@H]([C@H](C[C@@H](O3)[C@@]4(CC[C@@]5(O4)C[C@@H]([C@H]([C@H](O5)[C@@H](C)/C=C(\C)/C(=O)[C@H](C)C[C@H](C)C(=O)[O-])C)O)C)O[C@@H]6CC[C@@H]([C@H](O6)C)OC)C)C)(CO)O)C.[Na+]
• SMILES: CC1CC(C(OC1C2CC(C3(O2)C(C(CC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C=C(C)C(=O)C(C)CC(C)C(=O)[O-])C)O)C)OC6CCC(C(O6)C)OC)C)C)(CO)O)C.[Na+]
• Canonical SMILES: CC1CC(C(OC1C2CC(C3(O2)C(C(CC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C=C(C)C(=O)C(C)CC(C)C(=O)[O-])C)O)C)OC6CCC(C(O6)C)OC)C)C)(CO)O)C.[Na+]
• Appearance: Solid powder